![molecular formula C11H14N2 B2560389 1,4-Diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene CAS No. 86663-66-3](/img/structure/B2560389.png)
1,4-Diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene
Description
Synthesis Analysis
The synthesis of 1,4-Diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene involves intricate steps. One common synthetic route includes a three-component condensation reaction of acetoacetic acid N-aryl (N,N-diethyl)amides , salicylaldehyde , and thiourea in ethanol (EtOH) with a sodium bisulfate catalyst. This method yields the desired compound efficiently .
Molecular Structure Analysis
The molecular structure of 1,4-Diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene consists of a tricyclic system with a central seven-membered ring containing three nitrogen atoms. The arrangement of these atoms influences its reactivity and properties. X-ray diffraction studies reveal the precise arrangement of atoms and bonds within the molecule .
Scientific Research Applications
Pharmaceutical Research: Anti-Inflammatory Agents
This compound has been studied for its potential as an anti-inflammatory agent. Research suggests that derivatives of this compound exhibit high anti-inflammatory activity, making them promising candidates for nonsteroidal anti-inflammatory drugs (NSAIDs) . The structural features of these compounds contribute to their efficacy and safety profile, which is crucial in the development of new medications.
Material Science: Molecular Force Fields
In material science, the compound’s derivatives are used to develop molecular force fields for Molecular Dynamics or Monte Carlo simulations of biomolecular systems . These simulations are essential for understanding the interactions at the molecular level and can lead to the development of new materials with desired properties.
Chemical Synthesis: Heterocyclic Compounds
The compound serves as a building block in the synthesis of heterocyclic compounds . These compounds are significant in chemical synthesis due to their potential biological activity and are used to create a variety of pharmacologically relevant structures.
Drug Design: Structure-Based Drug Development
Derivatives of this compound are utilized in structure-based drug design . This approach involves the study of biomolecule-ligand complexes and is instrumental in the discovery of new drugs with higher efficacy and lower side effects.
Analytical Chemistry: Chromatography
In analytical chemistry, the compound’s derivatives can be used as standards or reagents in chromatographic methods to analyze complex mixtures and identify substances within them .
properties
IUPAC Name |
1,4-diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-3-9-4-2-7-13-8-6-12-10(5-1)11(9)13/h1,3,5,12H,2,4,6-8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBSCUUZUTFIHQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC=C2)NCCN3C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Diazatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene | |
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